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Compound of Interest

Compound Name: Tridecane

Cat. No.: B166401

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for tridecane. The information is compiled from various Safety Data
Sheets (SDS) and organized to meet the specific needs of laboratory and research
professionals.

Chemical Identification and Properties

Tridecane is a straight-chain alkane with the chemical formula CisHzs. It is a colorless liquid
and is used in various laboratory and industrial applications.

Table 1: Chemical Identification of Tridecane

Identifier Value

Chemical Name n-Tridecane

CAS Number 629-50-5[1][2][3][4][5]
EC Number 211-093-4[3][4][5]
Molecular Formula Ci3H2s[3][5]
Molecular Weight 184.36 g/mol [3][5]
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Table 2: Physical and Chemical Properties of Tridecane

Property Value
Appearance Colorless liquid[2]
Odor No information available[2]

Melting Point/Range

-510 -4 °C / 23 to 24.8 °F[2]

Boiling Point/Range

234 °C | 453.2 °F[2]

Flash Point

79 °C [ 174.2 °F[2]

Water Solubility

Insoluble[2]

Density at 20 °C

0.75 g/cm?3[4]

Hazard Identification and Classification

Tridecane is classified as a combustible liquid and an aspiration hazard. Repeated exposure

may cause skin dryness or cracking.

Table 3: GHS Hazard Classification for Tridecane

Hazard Class

Category Hazard Statement

Flammable Liquids

Category 4 H227: Combustible liquid

Aspiration Hazard

H304: May be fatal if
Category 1 swallowed and enters

airways[1][5]

Aquatic Hazard (long-term)

H413: May cause long lasting
Category 4 o
harmful effects to aquatic life

Signal Word: Danger

Hazard Pictogram:

Precautionary Statements:
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o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[2]

e P273: Avoid release to the environment.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[11[21[5]

e P331: Do NOT induce vomiting.[1][2][5]

o P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to
extinguish.[2]

e P403 + P235: Store in a well-ventilated place. Keep cool.[2]

e P405: Store locked up.[1][4]

e P501: Dispose of contents/container to an approved waste disposal plant.[2]
Handling and Storage Precautions

Proper handling and storage of tridecane are crucial to ensure laboratory safety.
Handling:

o Ensure adequate ventilation in the workplace.[4][6]

» Avoid contact with skin, eyes, and clothing.[6]

 Avoid inhalation of vapor or mist.

» Keep away from open flames, hot surfaces, and sources of ignition. Take precautionary
measures against static discharge.

o Wear appropriate personal protective equipment (PPE).[2]
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e Handle in accordance with good industrial hygiene and safety practices. Wash hands before
breaks and at the end of the workday.

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

» Store locked up or in an area accessible only to qualified or authorized persons.[1]
o Keep away from heat, sparks, and flame.[2]

Emergency Procedures

First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention if symptoms occur.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[2]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[2]

 Ingestion: Do NOT induce vomiting.[2] Call a physician or poison control center immediately.
[2] If vomiting occurs naturally, have the victim lean forward.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5] Water mist may be used to cool closed containers.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Combustible liquid. Vapors are heavier than air and may spread along
floors. In a fire, hazardous decomposition products such as carbon monoxide and carbon
dioxide may be produced.
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o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]
Accidental Release Measures:

e Personal Precautions: Use personal protective equipment.[5] Avoid breathing vapors, mist,
or gas.[5] Ensure adequate ventilation.[5] Evacuate personnel to safe areas.[5] Remove all
sources of ignition.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

e Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[4][6] Keep in suitable, closed containers for disposal.[6]

Experimental Protocols for Safety Assessment

The following are summaries of standard OECD guidelines relevant to the safety assessment
of chemicals like tridecane.

Table 4: Key Toxicological and Ecotoxicological Data

Test Result

Acute Oral Toxicity No data available

Toxicity to daphnia and other aquatic

) > 0.003 mg/l (No toxicity at the limit of solubility)
invertebrates (EC50, 48h)

Toxicity to bacteria (EC10, 3h, activated sludge) > 1,000 mg/l

Biodegradability (aerobic, 28 days) Readily biodegradable

Acute Oral Toxicity - OECD Test Guideline 420, 423, or
425

These guidelines describe methods for determining the acute oral toxicity of a substance.[7]
The goal is to identify the dose that causes mortality or significant toxic effects after a single
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oral administration.[7]

¢ Principle: A stepwise procedure is used where a single group of animals (usually rats, and
typically females) is dosed at a defined level.[8] The outcome of this first step determines the
dose for the next group. The process continues until the dose causing evident toxicity or
mortality is identified.[8]

e Animal Selection: Healthy, young adult rodents are used.[9]

o Dose Administration: The test substance is administered orally by gavage in graduated
doses to several groups of animals, with one dose per group.[9] Animals are fasted before
dosing.[8]

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for
up to 14 days.[9]

e Endpoint: The LD50 (median lethal dose) or a toxic class is determined.[7]

Activated Sludge, Respiration Inhibition Test - OECD
Test Guideline 209

This test assesses the effect of a substance on microorganisms in activated sludge from
wastewater treatment plants by measuring their respiration rate.[10][11]

» Principle: Activated sludge is exposed to various concentrations of the test substance along
with a synthetic sewage as a substrate.[10] The rate of oxygen consumption is measured
and compared to a control without the test substance.[10]

o Test Organisms: Activated sludge from a well-operated wastewater treatment plant that
primarily treats domestic sewage.[10]

e Procedure: The test is typically run for 3 hours.[10][11] The oxygen concentration is
measured using an oxygen electrode.[10]

» Endpoint: The ECx (e.g., EC50) value, which is the concentration that causes a specified
percentage of inhibition of respiration, is determined.[11]
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Ready Biodegradability - Manometric Respirometry Test
- OECD Test Guideline 301F

This test determines the ready biodegradability of a substance by measuring oxygen
consumption.[12][13]

¢ Principle: A known volume of inoculated mineral medium containing the test substance as
the sole source of organic carbon is stirred in a closed flask.[13] The consumption of oxygen
is measured over 28 days.[12][13]

e Inoculum: Microorganisms are typically sourced from activated sludge.

e Procedure: The amount of oxygen taken up by the microbial population during the
biodegradation of the test substance is measured and expressed as a percentage of the
theoretical oxygen demand (ThOD).[13]

o Endpoint: A substance is considered readily biodegradable if it reaches 60% biodegradation
within a 10-day window during the 28-day test period.[14][15]

Visualized Workflows and Relationships
Chemical Spill Response Workflow

The following diagram illustrates a general workflow for responding to a chemical spill, which is
applicable to tridecane.

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Hazard Identification and Risk Assessment Logic
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This diagram outlines the logical flow from hazard identification using a Safety Data Sheet to
implementing risk control measures.

Review Safety Data Sheet (SDS)

Hazard Ibentiﬁcation
Physical Hazards Health Hazards Environmental Hazards
(e.g., Flammability) (e.g., Aspiration Toxicity)
Risk Asspssment
Y 4

Evaluate Exposure Potential
(Inhalation, Skin Contact)

oo

Determine Likelihood of Harm Assess Severity of Harm

Risk [Control

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Logical flow of hazard identification and risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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